Cas no 585532-13-4 (3-fluorobicyclo[1.1.1]pentan-1-ol)

• Product Name: 3-fluorobicyclo[1.1.1]pentan-1-ol
• CAS No: 585532-13-4
• MF: C₅H₇FO
• MW: 102.106885194778
• CID: 4050239
• PubChem ID: 85857490
• Update Time: 2025-04-22

3-fluorobicyclo[1.1.1]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentan-1-ol, 3-fluoro-
• 3-fluorobicyclo[1.1.1]pentan-1-ol
• 585532-13-4

• Inchi： 1S/C5H7FO/c6-4-1-5(7,2-4)3-4/h7H,1-3H2
• InChI Key： IFHBWPQZDXMXPB-UHFFFAOYSA-N
• SMILES： C12(O)CC(F)(C1)C2

Computed Properties

• Exact Mass: 102.048093005Da
• Monoisotopic Mass: 102.048093005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols